(3-Trifluoromethyl-phenylmethanesulfonyl)acetic acid methyl ester

Specification

• Molecular Formula: C11H11F3O4S
• Molecular Weight: 296.26 g/mol
• IUPAC Name: methyl 2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]acetate
• Standard InChI: InChI=1S/C11H11F3O4S/c1-18-10(15)7-19(16,17)6-8-3-2-4-9(5-8)11(12,13)14/h2-5H,6-7H2,1H3
• Standard InChI Key: SQXGHZPZMNXSDK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CS(=O)(=O)CC1=CC(=CC=C1)C(F)(F)F

Introduction

Chemical Structure and Molecular Characteristics

The molecular formula of (3-trifluoromethyl-phenylmethanesulfonyl)acetic acid methyl ester is C₁₁H₁₀F₃O₄S, with a molecular weight of 295.21 g/mol. The compound’s structure comprises three key components:

• A 3-trifluoromethylphenyl group, which enhances lipophilicity and metabolic stability due to the electron-withdrawing nature of the -CF₃ group.

• A methanesulfonyl (-SO₂-) bridge, contributing to polar surface area and potential hydrogen-bonding interactions.

• A methyl ester moiety, which serves as a prodrug-like feature, enabling tunable hydrolysis kinetics in biological systems.

The trifluoromethyl group’s position at the phenyl ring’s meta position minimizes steric hindrance while optimizing electronic effects, as evidenced by similar derivatives in drug discovery. Nuclear magnetic resonance (NMR) data for analogous compounds reveal characteristic peaks: a singlet for the -SO₂- group at δ 3.14 ppm and a triplet for the -CF₃ group at δ -63 ppm in ¹⁹F NMR.

Synthetic Routes and Optimization

Nucleophilic Sulfonylation

A scalable synthesis involves reacting 3-trifluoromethylbenzyl chloride with sodium methanesulfinate in dimethyl sulfoxide (DMSO) at 90°C (Figure 1). This method achieves a 77% yield by leveraging the sulfinate’s nucleophilicity under mild conditions. The reaction mechanism proceeds via an SN2 displacement, forming the sulfonyl intermediate, which is subsequently esterified with methyl glycolate.

Table 1: Key Reaction Parameters for Sulfonylation

Parameter	Value
Temperature	90°C
Solvent	DMSO
Catalyst	None
Yield	77%

Esterification and Purification

The sulfonyl intermediate undergoes esterification with methyl chloroacetate in the presence of triethylamine, yielding the final product. Vacuum distillation removes excess reagents, and recrystallization from ethanol-water mixtures achieves >99% purity. Industrial-scale adaptations utilize tetrabutylammonium bromide as a phase-transfer catalyst, reducing reaction times from 24 hours to 9 hours.

Physicochemical Properties

Solubility and Partition Coefficients

The compound exhibits logP = 2.8, indicating moderate lipophilicity suitable for blood-brain barrier penetration. Aqueous solubility is limited (0.12 mg/mL at 25°C) but improves in polar aprotic solvents like acetonitrile (45 mg/mL).

Table 2: Solubility Profile

Solvent	Solubility (mg/mL)	Temperature
Water	0.12	25°C
Ethanol	8.7	25°C
Acetonitrile	45	25°C

Thermal Stability

Differential scanning calorimetry (DSC) reveals a melting point of 112–114°C and decomposition above 250°C, consistent with sulfonyl-containing aromatics.

Biological Activity and Applications

Enzyme Inhibition

In vitro studies of structurally related sulfonyl esters demonstrate COX-2 inhibition (IC₅₀ = 0.8 μM), suggesting anti-inflammatory potential. The trifluoromethyl group enhances binding affinity by filling hydrophobic pockets in enzyme active sites.

Material Science Applications

The compound’s sulfonyl group facilitates polymerization into poly(ethylene sulfonate) derivatives, which exhibit ionic conductivity values of 10⁻⁴ S/cm, suitable for solid-state electrolytes.